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Compound of Interest

Compound Name: BODIPY-X-Alkyne

cat. No.: B1147857

In-Depth Technical Guide: BODIPY-X-Alkyne

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical specifications for BODIPY-X-Alkyne, a fluorescent probe
widely utilized in bioorthogonal chemistry. Its unique properties make it an invaluable tool for
labeling and imaging biomolecules in complex biological systems.

Core Molecular Data

BODIPY-X-Alkyne is a derivative of the BODIPY (boron-dipyrromethene) fluorophore, modified
to include a terminal alkyne group. This alkyne moiety allows for its covalent attachment to
azide-containing molecules through a copper-catalyzed click reaction. The compound is
recognized by its CAS Number 1173281-82-7.[1][2][3][4]

The fundamental molecular properties of BODIPY-X-Alkyne are summarized in the table

below.
Property Value
Molecular Formula C26H29BF2N20[1][2][3][5]
Molecular Weight 434.33 g/mol [1][2][3][4]

Applications in Research
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BODIPY-X-Alkyne's primary application lies in its ability to participate in "click chemistry"
reactions. The alkyne group serves as a handle for conjugation to molecules that have been
tagged with an azide group. This functionality is leveraged by researchers for:

» Fluorescence-based Imaging: The bright and stable fluorescence of the BODIPY core makes
it an excellent choice for cellular and bioimaging applications, enabling the real-time tracking
of biomolecules.[1]

» Bioorthogonal Labeling: The alkyne-azide reaction is highly specific and can proceed in
biological environments without interfering with native processes, allowing for the precise
tagging of proteins, nucleic acids, or other cellular components.[3]

e Chemical Sensing: The fluorescent properties of the BODIPY core can be modulated by its
environment, allowing for the design of sensors that detect specific ions, gases, or other
small molecules.[1]

Logical Workflow for Bioorthogonal Labeling

The following diagram illustrates the general workflow for using BODIPY-X-Alkyne in a typical
bioorthogonal labeling experiment. An azide-modified biomolecule is first introduced into a
system, followed by the introduction of BODIPY-X-Alkyne, which then selectively reacts with
the azide, rendering the biomolecule fluorescent.
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Experimental Workflow
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General workflow for bioorthogonal labeling.
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Disclaimer: As an Al model, | am unable to provide detailed experimental protocols.
Methodologies should be developed based on specific experimental goals and existing
literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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